Cas no 68867-16-3 (Ethyl 2-methylbenzo[d]thiazole-5-carboxylate)

• Product Name: Ethyl 2-methylbenzo[d]thiazole-5-carboxylate
• CAS No: 68867-16-3
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 1021556
• Update Time: 2023-08-02

Ethyl 2-methylbenzo[d]thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolecarboxylicacid,2-methyl-,ethylester(9CI)
• ethyl 2-methyl-1,3-benzothiazole-5-carboxylate
• 5-benzothiazolecarboxylic acid,2-methyl-,ethyl ester
• ethyl 2-methylbenzo[d]thiazole-5-carboxylate
• Ethyl 2-methylbenzo[d]thiazole-5-carboxylate

• Inchi： 1S/C11H11NO2S/c1-3-14-11(13)8-4-5-10-9(6-8)12-7(2)15-10/h4-6H,3H2,1-2H3
• InChI Key： YHHVFVUKFFXJIG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C(=O)OCC)C=CC1=2

Computed Properties

• Exact Mass: 221.051
• Monoisotopic Mass: 221.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4